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Compound of Interest

Compound Name: PBF-509

Cat. No.: B1574666

An In-depth Review of a Potent A2A Receptor Antagonist for Research Applications

This technical guide provides a comprehensive overview of PBF-509 (Taminadenant), a potent
and selective antagonist of the adenosine A2A receptor (A2AR). Taminadenant is a valuable
research tool for scientists and drug development professionals investigating the role of the
A2AR in various physiological and pathological processes, including neurodegenerative
diseases and cancer immunotherapy. This document details its mechanism of action, provides
sources for procurement, summarizes key quantitative data, and outlines detailed experimental
protocols.

Suppliers of PBF-509 (Taminadenant) for Research

PBF-509, also known as NIR178, is available from several chemical suppliers for research
purposes. The following table lists some of the known vendors. Researchers should verify the
purity and quality of the compound from their chosen supplier.
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Supplier Website Notes

Provides detailed product
MedchemExpress --INVALID-LINK-- information and cites relevant

research papers.

Offers PBF-509 and other
Axon Medchem --INVALID-LINK-- related adenosine receptor
ligands.

Lists Taminadenant and
BioChemPartner --INVALID-LINK-- provides contact information
for inquiries.

Describes PBF-509 as an oral

immunotherapy agent and a

Chemietek --INVALID-LINK-- _ , _
potential pro-dopaminergic
drug.

Provides information on

Selleck Chemicals --INVALID-LINK-- solubility and in vivo

formulation.

Mechanism of Action and Signaling Pathway

Taminadenant is a non-xanthine, orally active, and selective antagonist of the adenosine A2A
receptor.[1][2] The AzA receptor is a G-protein coupled receptor (GPCR) that, upon activation
by its endogenous ligand adenosine, stimulates adenylyl cyclase to increase intracellular cyclic
adenosine monophosphate (cCAMP) levels.[3] In the context of the tumor microenvironment,
high levels of adenosine act as an immunosuppressive signal by engaging Az2A receptors on
immune cells, such as T lymphocytes.[4][5] This leads to a dampening of the anti-tumor
immune response.

PBF-509 competitively binds to the A2A receptor, blocking the binding of adenosine and
thereby inhibiting the downstream signaling cascade.[5][6] This blockade of A2A receptor
signaling can restore the activity of tumor-infiltrating lymphocytes and enhance the anti-tumor
immune response. In the central nervous system, particularly in models of Parkinson's disease,
antagonism of the A2A receptor by PBF-509 can reverse motor impairments.[1]
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Prepare Reagents:
- Membrane Prep
- Radioligand
- Taminadenant Dilutions
- Buffers

'

Set up 96-well Plate:
- Total Binding
- Non-specific Binding
- Taminadenant Concentrations

Incubate at RT
(60-90 min)

Filtration through
Glass Fiber Filters
Wash Filters with
Ice-cold Buffer
Add Scintillation Fluid
& Count Radioactivity

Data Analysis:
- Calculate Specific Binding
- Determine ICso
- Calculate Ki

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PBF-509 (Taminadenant): A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574666#pbf-509-taminadenant-supplier-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1574666?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Taminadenant.html
https://www.selleckchem.com/products/taminadenant.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3486170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3486170/
https://www.biochempartner.com/1337962-47-6-BCP48237
https://www.biochempartner.com/1337962-47-6-BCP48237
https://www.semanticscholar.org/topic/Adenosine-A2A-Receptor-Antagonist-PBF-509/1261719
https://www.qeios.com/read/Z2JP5T/pdf
https://www.benchchem.com/product/b1574666#pbf-509-taminadenant-supplier-for-research
https://www.benchchem.com/product/b1574666#pbf-509-taminadenant-supplier-for-research
https://www.benchchem.com/product/b1574666#pbf-509-taminadenant-supplier-for-research
https://www.benchchem.com/product/b1574666#pbf-509-taminadenant-supplier-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1574666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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